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Compound of Interest

Compound Name: 1,2-Bis(phenylsulfonyl)ethane

Cat. No.: B1202566 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1,2-Bis(phenylsulfonyl)ethane, ensuring that operational procedures align

with best practices.

Core Safety and Hazard Information
1,2-Bis(phenylsulfonyl)ethane and its isomers are known to cause skin and eye irritation.[1] It

is crucial to handle this compound with appropriate personal protective equipment (PPE) and in

a well-ventilated area to avoid inhalation of dust.[2]
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Hazard Classification Description Precautionary Statements

Skin Irritation (Category 2) Causes skin irritation.[1]

P264: Wash skin thoroughly

after handling.[1] P280: Wear

protective gloves/eye

protection/face protection.[1]

Eye Irritation (Category 2)
Causes serious eye irritation.

[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Specific Target Organ Toxicity -

Single Exposure (Category 3)

May cause respiratory

irritation.[4]

P261: Avoid breathing dust.

P271: Use only outdoors or in

a well-ventilated area.

Procedural Steps for Proper Disposal
The fundamental principle for the disposal of 1,2-Bis(phenylsulfonyl)ethane is to adhere to

local, regional, and national regulations. The recommended procedure involves entrusting the

disposal to a licensed and approved waste disposal company.[1]

Experimental Protocol for Waste Handling and Disposal:

Segregation and Collection:

Collect waste 1,2-Bis(phenylsulfonyl)ethane and any contaminated materials (e.g., filter

paper, gloves, weighing boats) in a designated, clearly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Leave the chemical in its original container whenever possible.

Container Management:
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Ensure the waste container is tightly closed and stored in a cool, dry, and well-ventilated

area, away from incompatible materials.

Handle uncleaned, empty containers with the same precautions as the product itself.

Accidental Release Measures:

In the event of a spill, avoid creating dust.[1]

Wear appropriate PPE, including respiratory protection (e.g., N95 dust mask), eye shields,

and gloves.[4]

Carefully sweep or scoop up the spilled material and place it into a suitable, closed

container for disposal.[5]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.

Provide the waste handler with a complete and accurate Safety Data Sheet (SDS) for 1,2-
Bis(phenylsulfonyl)ethane.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1,2-
Bis(phenylsulfonyl)ethane.
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1,2-Bis(phenylsulfonyl)ethane
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Provide Safety Data Sheet (SDS)

Schedule and Complete
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Caption: Logical workflow for the disposal of 1,2-Bis(phenylsulfonyl)ethane.

Environmental Hazards
Currently, there is no specific data available to classify 1,2-Bis(phenylsulfonyl)ethane as

persistent, bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative
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(vPvB) at levels of 0.1% or higher.[1] However, it is imperative to prevent its release into the

environment. Discharge into drains or waterways must be avoided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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